Cas no 1805497-41-9 (4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride)

• Product Name: 4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride
• CAS No: 1805497-41-9
• MF: C₈H₅Cl₂NO₂S
• MW: 250.101798772812
• CID: 5005808
• Update Time: 2025-10-29

4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO2S/c1-5-2-7(14(10,12)13)3-6(4-11)8(5)9/h2-3H,1H3
• InChI Key： WWPJXPWGFKZCSW-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=CC=1C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride

Introduction to 4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1805497-41-9)

4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805497-41-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a chloro substituent, a cyano group, and a methyl group on a benzenesulfonyl chloride backbone, make it a versatile building block for medicinal chemists.

The benzenesulfonyl chloride moiety is well-known for its reactivity in forming sulfonamide derivatives, which are prevalent in many drugs due to their favorable pharmacokinetic properties. The presence of a chloro group at the 4-position and a cyano group at the 3-position introduces additional functional handles that can be selectively modified through various chemical transformations. These modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The methyl group at the 5-position further enhances the compound's utility by influencing electronic and steric properties, which can be exploited to fine-tune interactions with biological targets. This compound's relevance is underscored by its application in synthesizing sulfonamides that exhibit antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have highlighted its role in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

In the context of modern drug discovery, the synthesis of 4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride has been optimized to achieve high yields and purity, ensuring that researchers can reliably incorporate this intermediate into complex molecular architectures. Advances in catalytic methods have enabled more efficient transformations, reducing the environmental impact of its production. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at specific positions, expanding the compound's synthetic utility.

One notable application of this compound is in the development of kinase inhibitors, where sulfonamides derived from it have shown promise in preclinical studies. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By designing sulfonamides with precise structural motifs, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. The chloro, cyano, and methyl substituents provide opportunities for fine-tuning binding interactions with target kinases, improving both potency and selectivity.

The role of 4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride extends beyond kinase inhibition. It has also been utilized in generating protease inhibitors, which are vital for treating viral infections and cancer. The sulfonyl chloride functionality allows for facile introduction of sulfonamide linkages into peptide mimetics or non-peptide analogs designed to disrupt protease activity. For example, modifications at the 4-chloro position have been shown to enhance binding affinity to target proteases while minimizing off-target effects.

Recent research has also explored the use of this compound in developing antiviral agents. Sulfonamides derived from it have demonstrated inhibitory effects against viral proteases and polymerases by mimicking natural substrates or interfering with enzyme function. The structural versatility of 4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride allows medicinal chemists to explore diverse scaffolds rapidly, accelerating the discovery process. High-throughput screening (HTS) campaigns have been conducted using libraries derived from this intermediate to identify lead compounds with promising antiviral activity.

The synthesis of derivatives from 4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride has been further facilitated by computational chemistry approaches. Molecular modeling studies have helped predict optimal substitution patterns and predicted binding modes within biological targets, guiding experimental design more efficiently. These computational tools are particularly valuable in identifying potential drug candidates early in the discovery pipeline, reducing reliance on trial-and-error experimentation.

In conclusion,4-Chloro-3-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1805497-41-9) is a multifaceted intermediate with broad applications in pharmaceutical research. Its unique structural features enable the synthesis of biologically active molecules targeting various diseases, including cancer and viral infections. Advances in synthetic methodologies and computational chemistry continue to enhance its utility, making it an indispensable tool for medicinal chemists striving to develop next-generation therapeutics.